Cas no 680185-60-8 (N-(3-Bromobenzyl)-1-phenylethanamine)

• Product Name: N-(3-Bromobenzyl)-1-phenylethanamine
• CAS No: 680185-60-8
• MF: C₁₅H₁₆BrN
• MW: 290.198243141174
• CID: 1085135
• PubChem ID: 2756844
• Update Time: 2025-04-20

N-(3-Bromobenzyl)-1-phenylethanamine Chemical and Physical Properties

Names and Identifiers

• N-(3-Bromobenzyl)-1-phenylethanamine
• (3-BROMOBENZYL)-(1-PHENYLETHYL)AMINE
• N-[(3-Bromophenyl)methyl]-alpha-methylbenzenemethanamine
• 680185-60-8
• DTXSID101217843
• AKOS000223029
• SCHEMBL3359720
• N-[(3-bromophenyl)methyl]-1-phenylethanamine
• AKOS017269233
• N-[(3-Bromophenyl)methyl]-I+/--methylbenzenemethanamine

• Inchi： 1S/C15H16BrN/c1-12(14-7-3-2-4-8-14)17-11-13-6-5-9-15(16)10-13/h2-10,12,17H,11H2,1H3
• InChI Key： HQHNBGPDEUQEET-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CNC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 289.04700
• Monoisotopic Mass: 289.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 4.69080